
Inter-laboratory comparison of aza-PAH
quantification methods

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Dimethyl-10,12-benz(a)acridine

CAS No.: 1031-76-1

Cat. No.: B095007
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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